![molecular formula C18H24N2O4 B5156768 1-(4-butoxyphenyl)-3-(4-morpholinyl)-2,5-pyrrolidinedione](/img/structure/B5156768.png)
1-(4-butoxyphenyl)-3-(4-morpholinyl)-2,5-pyrrolidinedione
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
1-(4-butoxyphenyl)-3-(4-morpholinyl)-2,5-pyrrolidinedione, also known as BMPPD, is a chemical compound that has been studied for its potential applications in scientific research. It belongs to the class of pyrrolidinediones and has shown promising results in various studies.
Mechanism of Action
The mechanism of action of 1-(4-butoxyphenyl)-3-(4-morpholinyl)-2,5-pyrrolidinedione is not fully understood. However, it has been suggested that it acts as an inhibitor of the enzyme cyclooxygenase-2 (COX-2), which is involved in the production of prostaglandins that are responsible for pain and inflammation. By inhibiting COX-2, this compound reduces the production of prostaglandins, leading to its anti-inflammatory and analgesic effects.
Biochemical and Physiological Effects:
This compound has been shown to have anti-inflammatory and analgesic effects in various animal models. It has also been shown to have anxiolytic and anticonvulsant effects. However, more research is needed to fully understand its biochemical and physiological effects.
Advantages and Limitations for Lab Experiments
1-(4-butoxyphenyl)-3-(4-morpholinyl)-2,5-pyrrolidinedione has several advantages for lab experiments. It is relatively easy to synthesize and is stable under normal laboratory conditions. It has also been shown to have low toxicity in animal studies. However, one limitation is that its mechanism of action is not fully understood, which may make it difficult to interpret results from experiments.
Future Directions
There are several future directions for the study of 1-(4-butoxyphenyl)-3-(4-morpholinyl)-2,5-pyrrolidinedione. One direction is to further investigate its mechanism of action and its potential use in the treatment of pain and inflammation-related disorders. Another direction is to study its potential use in the treatment of epilepsy and anxiety disorders. Additionally, more research is needed to fully understand its biochemical and physiological effects and to determine its potential side effects.
Synthesis Methods
The synthesis of 1-(4-butoxyphenyl)-3-(4-morpholinyl)-2,5-pyrrolidinedione involves the reaction of 4-butoxyphenylacetic acid with thionyl chloride to form 4-butoxyphenylacetyl chloride. This is then reacted with morpholine to form 4-butoxyphenylacetyl morpholine. Finally, the reaction of this compound with succinic anhydride leads to the formation of this compound.
Scientific Research Applications
1-(4-butoxyphenyl)-3-(4-morpholinyl)-2,5-pyrrolidinedione has been studied for its potential applications in various scientific research fields. It has been shown to have anti-inflammatory and analgesic effects, making it a potential candidate for the treatment of pain and inflammation-related disorders. It has also been studied for its potential use in the treatment of epilepsy and anxiety disorders.
properties
IUPAC Name |
1-(4-butoxyphenyl)-3-morpholin-4-ylpyrrolidine-2,5-dione |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H24N2O4/c1-2-3-10-24-15-6-4-14(5-7-15)20-17(21)13-16(18(20)22)19-8-11-23-12-9-19/h4-7,16H,2-3,8-13H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CGMUKJQZCJXOPK-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCOC1=CC=C(C=C1)N2C(=O)CC(C2=O)N3CCOCC3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H24N2O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
332.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.